Cas no 105462-32-6 (5,5-Dimethoxypent-1-yne)

• Product Name: 5,5-Dimethoxypent-1-yne
• CAS No: 105462-32-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 3576339
• PubChem ID: 18674821
• Update Time: 2025-06-28

5,5-Dimethoxypent-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Pentyne, 5,5-dimethoxy-
• 5,5-Dimethoxypent-1-yne
• MEDHMPCCHDGXIJ-UHFFFAOYSA-N
• 1,1-dimethoxy-4-pentyne
• SCHEMBL7022048
• 105462-32-6
• AKOS022623497
• EN300-1738121

• Inchi： 1S/C7H12O2/c1-4-5-6-7(8-2)9-3/h1,7H,5-6H2,2-3H3
• InChI Key： MEDHMPCCHDGXIJ-UHFFFAOYSA-N
• SMILES： C#CCCC(OC)OC

Computed Properties

• Exact Mass: 128.083729621Da
• Monoisotopic Mass: 128.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5,5-Dimethoxypent-1-yne

Introduction to 5,5-Dimethoxypent-1-yne (CAS No. 105462-32-6)

5,5-Dimethoxypent-1-yne (CAS No. 105462-32-6) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as pent-1-yne, 5,5-dimethoxy, is characterized by its unique structure and reactivity, making it a valuable tool in modern chemical synthesis and research.

The molecular structure of 5,5-Dimethoxypent-1-yne consists of a terminal alkyne group (-C≡CH) at the first carbon atom and two methoxy groups (-OCH₃) attached to the fifth carbon atom. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity in various chemical transformations. The compound is typically synthesized through methods involving the alkylation of terminal alkynes or through the modification of existing alkyne derivatives.

Recent studies have highlighted the potential of pent-1-yne, 5,5-dimethoxy in the synthesis of advanced materials such as carbon nanotubes and graphene derivatives. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for the development of high-performance polymers with tailored properties. Additionally, this compound has shown promise in drug delivery systems due to its ability to form stable complexes with bioactive molecules.

In terms of chemical reactivity, 5,5-Dimethoxypent-1-yne exhibits a high propensity for [2+π] cycloaddition reactions with electron-deficient alkenes and alkynes. This reactivity has been exploited in the construction of complex organic frameworks and in the synthesis of natural product analogs. Furthermore, its methoxy groups provide additional functionality, enabling selective protection and activation strategies in multi-step synthesis.

The application of pent-1-yne, 5,5-dimethoxy extends beyond traditional organic synthesis into areas such as catalysis and materials science. For instance, it has been used as a precursor for the preparation of metal-containing nanostructures due to its ability to coordinate with transition metals under mild conditions. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high quality.

From an environmental perspective, understanding the degradation pathways of CAS No. 105462-32-6 is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, this compound undergoes oxidative degradation to form less hazardous byproducts. However, further research is required to fully characterize its environmental fate and toxicity profile.

In conclusion, 5,5-Dimethoxypent-1-yne (CAS No. 105462-32-6) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research and development in areas ranging from materials science to medicinal chemistry. As our understanding of this compound deepens through ongoing studies and collaborations among researchers worldwide, we can expect even more groundbreaking applications in the near future.